Cas no 10498-35-8 (cis-1,2-Dichlorocyclohexane)

cis-1,2-Dichlorocyclohexane structure
cis-1,2-Dichlorocyclohexane structure
Product Name:cis-1,2-Dichlorocyclohexane
CAS No:10498-35-8
MF:C6H10Cl2
MW:153.049600124359
MDL:MFCD00065912
CID:222764
PubChem ID:66334
Update Time:2025-04-19

cis-1,2-Dichlorocyclohexane Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1,2-dichloro-, (1R,2S)-rel-
    • CIS-1,2-DICHLOROCYCLOHEXANE
    • CIS-1,2-DICHLOROCYCLOHEXANE ---LIQUID D20 1.20---
    • 1,2-Dichlorocyclohexane, (Z)-
    • TIMTEC-BB SBB007831
    • cyclohexane,1,2-dichloro-,cis-
    • (1R,2S)-1,2-Dichlorocyclohexane
    • SCHEMBL1036966
    • DTXSID401030452
    • AKOS006272672
    • GZEZIBFVJYNETN-OLQVQODUSA-N
    • Cyclohexane, 1,2-dichloro-, cis-
    • (u)-1,2-Dichlorocyclohexane
    • 10498-35-8
    • cis-1,2-dichloro-cyclohexane
    • MFCD00065912
    • cis-1,2-Dichlorocyclohexane
    • MDL: MFCD00065912
    • Inchi: 1S/C6H10Cl2/c7-5-3-1-2-4-6(5)8/h5-6H,1-4H2/t5-,6+
    • InChI Key: GZEZIBFVJYNETN-OLQVQODUSA-N
    • SMILES: Cl[C@H]1CCCC[C@H]1Cl

Computed Properties

  • Exact Mass: 152.0159557g/mol
  • Monoisotopic Mass: 152.0159557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.2021
  • Melting Point: -1.5°C
  • Boiling Point: 181.5°C (rough estimate)
  • Refractive Index: 1.4967

cis-1,2-Dichlorocyclohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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45.00 2021-08-14
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cis-1,2-Dichlorocyclohexane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,3-Dichloro-5,5-dimethylhydantoin Catalysts: N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[2-(dimethylamino)ethyl]thiourea Solvents: Dichloromethane ;  3 h, rt
Reference
Organocatalysis as a Safe Practical Method for the Stereospecific Dibromination of Unsaturated Compounds
Hernandez-Torres, Gloria; et al, Organic Letters, 2012, 14(7), 1858-1861

Production Method 2

Reaction Conditions
1.1 Reagents: Carbon tetrachloride ,  Triphenylphosphine ;  reflux
Reference
Triphenylphosphine-carbon tetrachloride
Taschner, Michael J., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 3

Reaction Conditions
1.1 Reagents: Molybdenum pentachloride Solvents: Dichloromethane
Reference
Chlorination of alkenes and alkynes with molybdenum(V) chloride
San Filippo, Joseph Jr.; et al, Journal of the American Chemical Society, 1975, 97(6), 1599-600

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonium chloride ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Dichloromethane ,  Water ;  20 min, rt
Reference
Vicinal dichlorination of olefins using NH4Cl and Oxone
Peraka, Swamy; et al, Synthesis, 2014, 46(2), 251-257

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